Cas no 2162546-06-5 (2-{3-amino-1-azabicyclo2.2.2octan-3-yl}acetic acid)

• Product Name: 2-{3-amino-1-azabicyclo2.2.2octan-3-yl}acetic acid
• CAS No: 2162546-06-5
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5966641
• PubChem ID: 165518994
• Update Time: 2025-06-08

2-{3-amino-1-azabicyclo2.2.2octan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-amino-1-azabicyclo2.2.2octan-3-yl}acetic acid
• EN300-1285518
• 2162546-06-5
• 2-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}acetic acid

• Inchi： 1S/C9H16N2O2/c10-9(5-8(12)13)6-11-3-1-7(9)2-4-11/h7H,1-6,10H2,(H,12,13)
• InChI Key： ZEKVQRZWSJXQLG-UHFFFAOYSA-N
• SMILES： OC(CC1(CN2CCC1CC2)N)=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-{3-amino-1-azabicyclo2.2.2octan-3-yl}acetic acid

Introduction to 2-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}acetic acid (CAS No. 2162546-06-5)

2-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}acetic acid, identified by its CAS number 2162546-06-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex bicyclic structure embedded with an amino group and an acetic acid moiety, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways. The unique architecture of this compound, characterized by a rigid azabicyclo[2.2.2]octane core, offers intriguing possibilities for modulating biological activity and enhancing molecular interactions.

The structural framework of 2-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}acetic acid imparts distinct chemical properties that make it a valuable candidate for further exploration. The presence of the amino group at the 3-position of the bicyclic system provides a site for hydrogen bonding and further functionalization, while the acetic acid side chain introduces polarity and reactivity suitable for various biochemical interactions. These features are particularly relevant in the design of molecules targeting neurological disorders, where precise spatial and electronic tuning is essential for efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The azabicyclo[2.2.2]octane scaffold, a subset of which is present in this compound, has been increasingly utilized due to its ability to mimic natural amino acid structures while offering enhanced metabolic stability and reduced immunogenicity. Studies have demonstrated that such scaffolds can effectively penetrate the blood-brain barrier, making them promising candidates for central nervous system (CNS) therapeutics.

In particular, 2-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}acetic acid has been investigated for its potential role in modulating neurotransmitter systems. The amino group at the 3-position can serve as a ligand for various receptors, including those involved in pain perception, mood regulation, and cognitive function. Preliminary computational studies suggest that this compound may interact with GABAergic and serotonergic pathways, which are critical for maintaining homeostasis in the brain.

The acetic acid moiety further enhances the compound's versatility by allowing for derivatization into esters or amides, which can fine-tune pharmacokinetic properties such as solubility and bioavailability. This adaptability makes CAS No. 2162546-06-5 a versatile building block for synthesizing novel analogs with tailored biological activities.

Current research is focusing on leveraging this compound's structural features to develop treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The rigid bicyclic core provides stability against enzymatic degradation, while the amino group allows for selective binding to pathological protein aggregates associated with these conditions. Early-stage trials have shown promising results in animal models, where modified derivatives of this scaffold have demonstrated neuroprotective effects.

Moreover, the growing interest in structure-based drug design has positioned CAS No. 2162546-06-5 as a candidate for covalent inhibition strategies. By forming irreversible bonds with target enzymes or receptors, covalent drugs can offer prolonged activity and reduced dosing frequency—a critical advantage over traditional non-covalent inhibitors.

The synthesis of 2-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}acetic acid presents both challenges and opportunities for synthetic chemists. The construction of the azabicyclo[2.2.2]octane ring system requires precise control over reaction conditions to ensure high yield and enantiomeric purity. Advances in transition-metal-catalyzed reactions have provided new methodologies for constructing complex cyclic frameworks efficiently.

One notable approach involves the use of palladium-catalyzed intramolecular cyclizations to form the bicyclic core, followed by functionalization at the desired positions using nucleophilic substitution or metal-halogen exchange reactions. Such strategies have enabled the rapid assembly of analogs with varying substituents while maintaining structural integrity.

The pharmacological profile of CAS No. 2162546-06-5 is further illuminated by its interaction with biological targets at a molecular level. X-ray crystallography studies have provided insights into how this compound binds to its intended receptors, revealing key hydrogen bonding interactions and hydrophobic pockets that contribute to its affinity.

These structural insights have guided medicinal chemists in optimizing potency and selectivity through rational drug design principles. By iteratively modifying substituents on both the bicyclic core and acetic acid side chain, researchers aim to develop compounds that exhibit superior pharmacological profiles compared to existing therapies.

The potential applications of CAS No. 2162546-06-5 extend beyond CNS therapeutics into other therapeutic areas such as anti-inflammatory and anticancer treatments. The unique structural motifs present in this compound offer opportunities for designing molecules that interact with novel targets or exhibit different mechanisms of action compared to conventional drugs.

In conclusion,CAS No 2162546 - 06 - 5, corresponding to (more info),is a structurally fascinating compound with significant untapped potential in pharmaceutical research . Its complex architecture , featuring an azabicyclo[ more info ] octane core , makes it an attractive scaffold for designing innovative therapeutics . As research progresses , it is likely that derivatives will be developed targeting neurological disorders , pain management , inflammation , cancer , or other diseases where precise molecular modulation is required .